Cas no 1891157-54-2 (2-(oxan-4-yl)propane-1,3-diol)

• Product Name: 2-(oxan-4-yl)propane-1,3-diol
• CAS No: 1891157-54-2
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 4627277
• PubChem ID: 117239470
• Update Time: 2025-07-01

2-(oxan-4-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)propane-1,3-diol

• Inchi： 1S/C8H16O3/c9-5-8(6-10)7-1-3-11-4-2-7/h7-10H,1-6H2
• InChI Key： QMHJKMDFKZKBJR-UHFFFAOYSA-N
• SMILES： C(O)C(C1CCOCC1)CO

Additional information on 2-(oxan-4-yl)propane-1,3-diol

Introduction to 2-(oxan-4-yl)propane-1,3-diol (CAS No. 1891157-54-2)

2-(oxan-4-yl)propane-1,3-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1891157-54-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework comprising a propane diol moiety linked to an oxane ring, has garnered attention due to its potential applications in various scientific and industrial domains. The compound's distinct chemical properties and its role in synthetic chemistry make it a subject of considerable interest among researchers.

The structural configuration of 2-(oxan-4-yl)propane-1,3-diol encompasses a glycol group attached to a cyclic ether, which imparts specific reactivity and solubility characteristics. This combination of functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the development of more complex molecules. The oxane ring, derived from ethylene oxide, contributes to the compound's stability while allowing for selective modifications at the propane diol segment.

In recent years, advancements in pharmaceutical chemistry have highlighted the importance of such heterocyclic compounds in drug design. The presence of both hydroxyl and ether functionalities in 2-(oxan-4-yl)propane-1,3-diol offers multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This flexibility has positioned the compound as a valuable building block in medicinal chemistry.

One of the most compelling aspects of 2-(oxan-4-yl)propane-1,3-diol is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in creating molecules that exhibit anti-inflammatory, antioxidant, or even anticancer properties. The oxane ring's stability and the diol's chiral centers provide opportunities for designing enantiomerically pure compounds, which are often more effective and have fewer side effects compared to racemic mixtures.

Recent studies have demonstrated the compound's efficacy in modulating biological pathways associated with chronic diseases. For instance, derivatives of 2-(oxan-4-yl)propane-1,3-diol have shown promise in inhibiting enzymes involved in inflammation and oxidative stress. These findings align with current trends in drug discovery, where targeting multiple disease mechanisms simultaneously is preferred over single-target approaches.

The synthesis of 2-(oxan-4-yl)propane-1,3-diol involves well-established organic reactions, including etherification and hydroxylation processes. The precision required in these reactions underscores the importance of high-purity starting materials and controlled reaction conditions. Advances in catalytic methods have further enhanced the efficiency and sustainability of its production, making it more accessible for large-scale applications.

In industrial applications, 2-(oxan-4-yl)propane-1,3-diol finds use as a precursor for polymers and specialty chemicals. Its structural features contribute to the development of materials with enhanced durability and functionality. For example, polymers incorporating this moiety exhibit improved thermal stability and biodegradability, making them suitable for environmentally friendly applications.

The compound's solubility profile also makes it valuable in formulation development. Its ability to dissolve in both polar and non-polar solvents allows for versatile formulation strategies across different therapeutic modalities. This characteristic is particularly advantageous in creating drug delivery systems that require precise control over solubility and release kinetics.

As research continues to uncover new applications for 2-(oxan-4-yl)propane-1,3-diol, collaborations between academic institutions and pharmaceutical companies are likely to intensify. These partnerships will drive innovation by combining computational modeling with experimental validation to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

The future prospects for 2-(oxan-4-yl)propane-1,3-diol are bright, with ongoing studies focusing on optimizing its synthetic routes and exploring new biological targets. The integration of machine learning algorithms into drug discovery pipelines is expected to play a pivotal role in identifying promising derivatives more efficiently than traditional methods alone.

In conclusion,2-(oxan-4-yloxy)- propane - 1 , 3 - diol ( CAS No . 1891157 - 54 - 2 ) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals , materials science , and industrial chemistry . Its unique structural attributes offer unparalleled opportunities for innovation , positioning it as a key player in addressing some of today's most pressing scientific challenges .